Cas no 1174710-07-6 (methyl 4-oxo-4H-chromene-6-carboxylate)

• Product Name: methyl 4-oxo-4H-chromene-6-carboxylate
• CAS No: 1174710-07-6
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• MDL: MFCD22572847
• CID: 5449622
• PubChem ID: 91666245
• Update Time: 2025-10-28

methyl 4-oxo-4H-chromene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-oxo-4H-chromene-6-carboxylate

• MDL： MFCD22572847
• Inchi： 1S/C11H8O4/c1-14-11(13)7-2-3-10-8(6-7)9(12)4-5-15-10/h2-6H,1H3
• InChI Key： YAXCTXVORGBPKJ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(C(OC)=O)C=C2C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-oxo-4H-chromene-6-carboxylate

Research Briefing on Methyl 4-oxo-4H-chromene-6-carboxylate (CAS: 1174710-07-6) in Chemical Biology and Pharmaceutical Applications

Methyl 4-oxo-4H-chromene-6-carboxylate (CAS: 1174710-07-6) is a chromene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its chromene core and carboxylate ester functionality, serves as a key intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its role in modulating biological pathways, particularly in inflammation and oncology, making it a compound of high interest for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of methyl 4-oxo-4H-chromene-6-carboxylate derivatives. The research demonstrated that structural modifications at the 6-position of the chromene scaffold significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, with improved selectivity and reduced side effects compared to existing therapeutics.

In the field of oncology, methyl 4-oxo-4H-chromene-6-carboxylate has been identified as a promising scaffold for kinase inhibition. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters highlighted its role in targeting aberrant kinase signaling pathways, particularly in non-small cell lung cancer (NSCLC). The study utilized computational docking and in vitro assays to demonstrate the compound's affinity for EGFR and ALK kinases, with IC50 values in the low micromolar range. These results underscore its potential as a starting point for designing next-generation kinase inhibitors with improved efficacy and resistance profiles.

The synthetic accessibility of methyl 4-oxo-4H-chromene-6-carboxylate has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described a scalable, green chemistry approach to its synthesis, utilizing microwave-assisted reactions and biodegradable catalysts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications while adhering to sustainability principles.

Emerging applications in neurodegenerative diseases have further expanded the therapeutic potential of this chromene derivative. Preliminary studies reported in ACS Chemical Neuroscience (2024) suggest that methyl 4-oxo-4H-chromene-6-carboxylate analogs can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The mechanism appears to involve modulation of amyloid-beta aggregation and reduction of oxidative stress, positioning these compounds as potential multi-target agents for neurodegenerative disorders.

As research progresses, the structural versatility of methyl 4-oxo-4H-chromene-6-carboxylate continues to reveal new opportunities in drug discovery. Current investigations are exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms, leveraging its favorable physicochemical properties and synthetic tractability. The compound's unique combination of biological activity and chemical flexibility ensures its ongoing relevance in cutting-edge pharmaceutical research.